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Compound of Interest

Compound Name: 3-Hydroxybutyronitrile

cat. No.: B154976

An In-depth Technical Guide on the Safety and Hazards of 3-Hydroxybutyronitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxybutyronitrile (CAS RN: 4368-06-3), also known as 3-hydroxybutanenitrile or (3-
hydroxybutyronitrile, is a bifunctional organic compound containing both a hydroxyl and a nitrile
group.[1][2] It serves as a valuable intermediate in various organic syntheses.[1]

This document provides a comprehensive overview of the known safety and hazard information
for 3-Hydroxybutyronitrile. It is crucial to distinguish this compound from the similarly named
but structurally different 3-Hydroxypropionitrile (Ethylene cyanohydrin, CAS RN: 109-78-4), for
which significantly more safety data is publicly available. The information herein pertains
specifically to 3-Hydroxybutyronitrile unless otherwise noted as a general characteristic of the
aliphatic nitrile class. All handling of this chemical should be conducted with the assumption of
its potential hazards, following strict laboratory safety protocols.

Chemical and Physical Properties

The fundamental physical and chemical properties of 3-Hydroxybutyronitrile are summarized
below.
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Property Value Source(s)
Molecular Formula CaH7NO [2]
Molecular Weight 85.10 g/mol [2]
CAS Number 4368-06-3 [2]
Appearance Liquid [1]
Boiling Point 214 °C (lit.) [1]
Density 0.976 g/mL at 25 °C (lit.) [1]

Refractive Index

n20/D 1.429 (lit.)

[1]

Synonyms

3-hydroxybutanenitrile, beta-

[2]

hydroxybutanenitrile

Hazard Identification and Classification

Based on available data, 3-Hydroxybutyronitrile is classified as an irritant. The Globally

Harmonized System (GHS) classification is detailed in the table below.

Hazard Class

Hazard Category

Hazard Statement Source(s)

Skin

H315: Causes skin

: o Category 2 N [2]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
o Category 2 o
Damage/Eye lIrritation eye irritation
Specific Target Organ Category 3

Toxicity (Single

Exposure)

(Respiratory tract

irritation)

H335: May cause
[2]

respiratory irritation

Primary Hazards:

« Skin Irritation: Direct contact with the skin can cause irritation.[2]

o Eye Irritation: Can cause serious irritation upon contact with the eyes.[2]
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» Respiratory Irritation: Inhalation of vapors or mists may lead to irritation of the respiratory
system.[2]

Toxicological Information

Detailed experimental toxicological studies, such as LD50 (median lethal dose) or LC50
(median lethal concentration) values, for 3-Hydroxybutyronitrile are not available in the
reviewed literature. Its hazard assessment is primarily based on its GHS classification as an
irritant.[2]

While no specific data exists for the metabolism of 3-Hydroxybutyronitrile, it is a general
concern that some nitriles can release hydrogen cyanide (HCN) under certain conditions, such
as upon heating or contact with strong acids, or through metabolic pathways in the body.[3][4]
This is a theoretical risk for the chemical class, and personnel should handle the compound
accordingly.

General Risk Pathway for Aliphatic Nitriles

3-Hydroxybutyronitrile

Exposure to

y

Potential Hazard Conditions
(e.g., Metabolism, Strong Acid Hydrolysis,
High Temperature)

May lead to

Potential for Hazardous Byproducts

(e.g., Hydrogen Cyanide)
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Caption: General theoretical risk pathway for aliphatic nitriles.

Reactivity and Stability

o Chemical Stability: The compound is generally stable under normal laboratory temperatures
and pressures.[3]

» Conditions to Avoid: Avoid exposure to high temperatures, strong acids, strong bases, and
strong oxidizing agents.[3][5]

e Incompatible Materials: Strong oxidizing agents, acids, and bases.[3][4]

» Hazardous Decomposition Products: Thermal decomposition may produce toxic gases and
fumes, including carbon monoxide, carbon dioxide, and nitrogen oxides.[3] Under certain
conditions, the release of hydrogen cyanide is also a possibility.[3][4]

Safe Handling and Exposure Control

A systematic approach is mandatory when handling 3-Hydroxybutyronitrile. Researchers
must familiarize themselves with the hazards via the Safety Data Sheet (SDS) before
commencing any work.
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Start: New Experiment
with 3-Hydroxybutyronitrile

Consult Safety Data Sheet (SDS)

Identify Hazards:
- Skin Irritant (H315)
- Eye Irritant (H319)
- Respiratory Irritant (H335)

Establish Engineering Controls
(e.g., Chemical Fume Hood)

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Perform Experiment Following
Standard Operating Procedures

Segregate and Label

Hazardous Waste

Decontaminate Work Area

:

End of Procedure

Click to download full resolution via product page

Caption: Recommended workflow for safely handling 3-Hydroxybutyronitrile.
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Engineering Controls

o Ventilation: All work with 3-Hydroxybutyronitrile should be conducted in a well-ventilated
area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[5][6]

o Safety Equipment: An eyewash station and a safety shower should be readily accessible in
the immediate work area.[7]

Personal Protective Equipment (PPE)

The following PPE should be worn at all times when handling 3-Hydroxybutyronitrile.[5][6]

Protection Type Specification Source(s)

) Chemical safety goggles or a
Eye/Face Protection ) [5]1[6]
face shield.

Chemical-resistant gloves
) ] (e.g., nitrile) and a lab coat.
Skin Protection ] [5][6]
Ensure gloves are inspected

before use.

If working outside a fume hood
or if aerosol generation is
. _ likely, a NIOSH-approved
Respiratory Protection i ) ) [6]
respirator with an appropriate
cartridge for organic vapors

should be used.

Storage

» Store in a tightly sealed container in a cool, dry, and well-ventilated area.[5]

o Keep away from incompatible materials such as strong acids, bases, and oxidizing agents.

[5]

First Aid and Emergency Procedures
First Aid Measures
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In case of exposure, immediate action is critical.

Exposure Route First Aid Procedure Source(s)

Move the person to fresh air. If
breathing is difficult, provide
) oxygen. If breathing has
Inhalation ] o [71[81I9]
stopped, give artificial
respiration. Seek immediate

medical attention.

Immediately remove
contaminated clothing. Flush
. the affected area with copious
Skin Contact [71[81[°]
amounts of water for at least
15 minutes. Seek medical

attention if irritation persists.

Immediately flush eyes with
plenty of water for at least 15
minutes, lifting the upper and
Eye Contact lower eyelids occasionally. [7119]
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting.
Rinse mouth with water. Never

Ingestion give anything by mouth to an [71[81I9]
unconscious person. Seek

immediate medical attention.

Fire-Fighting Measures

o Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon dioxide.
Water spray can be used to cool fire-exposed containers.[4][10]

o Specific Hazards: The compound is combustible.[4] Combustion will produce irritating and
toxic fumes, including nitrogen oxides and potentially hydrogen cyanide.[3][11] Containers
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may rupture when heated.[3]

o Protective Equipment: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).[11]

Accidental Release Measures

o Personal Precautions: Evacuate the area. Wear appropriate personal protective equipment
(PPE), including respiratory protection. Ensure adequate ventilation.[4]

o Containment and Cleanup: Absorb the spill with an inert material such as sand, earth, or
vermiculite.[4] Collect the material into a suitable, labeled container for hazardous waste
disposal. Do not allow the substance to enter drains or waterways. Wash the spill area
thoroughly after material pickup is complete.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Hydroxybutyronitrile safety and hazards].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154976#3-hydroxybutyronitrile-safety-and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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